Cas no 383147-77-1 (4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide
• CAS No: 383147-77-1
• MDL: MFCD03012025
• CID: 4650432
• Update Time: 2025-10-20

4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-(4-ETHYNYLPHENYL)BENZENESULFONAMIDE
• 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-chloro-N-(4-ethynylphenyl)-

• MDL： MFCD03012025

Additional information on 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide

Introduction to 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide (CAS No. 383147-77-1)

4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide, identified by the chemical identifier CAS No. 383147-77-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively explored in drug discovery and development over the past century. The structural features of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide, particularly the presence of a chloro substituent and an ethynyl group on the aromatic ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The molecular structure of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide consists of a benzene ring substituted with a chloro group at the 4-position and a sulfonamide functional group at the 1-position, with an ethynyl group attached to the 4-phenyl ring of the sulfonamide moiety. This arrangement creates a molecule with multiple reactive sites, making it a versatile intermediate in organic synthesis. The chloro group can participate in various nucleophilic substitution reactions, while the ethynyl group offers opportunities for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. These reactivity patterns make 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide a valuable building block for constructing more complex molecules.

In recent years, sulfonamides have been recognized as crucial pharmacophores in the design of novel therapeutic agents. Their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has been leveraged in the development of drugs targeting various diseases, including infectious diseases, cancer, and inflammatory disorders. The specific structural features of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide may confer unique biological activities that make it particularly useful in certain therapeutic contexts. For instance, the ethynyl group can be used to link this sulfonamide derivative to other bioactive molecules via click chemistry approaches, enabling the creation of conjugates with enhanced pharmacological properties.

One of the most promising applications of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide is in the field of oncology. Sulfonamides have shown efficacy as inhibitors of enzymes involved in cancer cell proliferation and metabolism. The presence of both a chloro and an ethynyl substituent in 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide may enhance its binding affinity to target proteins, leading to more potent inhibitory effects. Additionally, the ethynyl group provides a handle for further derivatization, allowing researchers to optimize its solubility, bioavailability, and metabolic stability. Several studies have demonstrated that sulfonamides can modulate pathways such as tyrosine kinase inhibition and DNA synthesis inhibition, making them attractive candidates for anticancer drug development.

Another area where 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide shows potential is in antimicrobial research. The sulfonamide core is known to exhibit activity against bacteria by inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in microorganisms. The structural modifications present in 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide may enhance its ability to interact with bacterial enzymes or disrupt bacterial cell wall synthesis, providing a novel strategy for combating drug-resistant pathogens. Furthermore, the ethynyl group can be utilized to attach antimicrobial agents or targeting ligands, leading to the development of targeted drug delivery systems.

The synthesis of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide involves several key steps that highlight its synthetic utility. Initially, a halogenation reaction is performed on a precursor benzene derivative to introduce the chloro substituent at the desired position. Subsequently, nucleophilic aromatic substitution or metal-catalyzed coupling reactions are employed to install the sulfonamide moiety and the ethynyl group on the aromatic ring. These synthetic strategies showcase the versatility of 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide as a scaffold for further chemical manipulation.

In conclusion, 4-chloro-N-(4-ethynylphenyl)benzene-1-sulfonamide (CAS No. 383147-77-1) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and reactivity patterns make it an invaluable tool for synthetic chemists and medicinal biologists seeking to design novel therapeutic agents. As research continues to uncover new biological activities and synthetic methodologies, 4-chloro-N-(4-ethynylphenyl)benzene -1 -sulfonamide is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.